Cas no 88686-99-1 (Benzo[1,2-c:3,4-c']dithiophene, 1-bromo-)

• Product Name: Benzo[1,2-c:3,4-c']dithiophene, 1-bromo-
• CAS No: 88686-99-1
• MF: C₁₀H₅BrS₂
• MW: 269.180699110031
• CID: 4294880
• PubChem ID: 13237998
• Update Time: 2025-04-24

Benzo[1,2-c:3,4-c']dithiophene, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-c:3,4-c']dithiophene, 1-bromo-
• DTXSID401275323
• Benzo[1,2-c:3,4-ca(2)]dithiophene, 1-bromo-
• 88686-99-1

• Inchi： 1S/C10H5BrS2/c11-10-9-7(4-13-10)2-1-6-3-12-5-8(6)9/h1-5H
• InChI Key： QDLUUWIECQAOLE-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=CS1)C=CC1=CSC=C21

Computed Properties

• Exact Mass: 267.90161Da
• Monoisotopic Mass: 267.90161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 56.5Ų